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Compound of Interest

Compound Name: Galanganone B

Cat. No.: B15594993 Get Quote

For Immediate Release

A comprehensive technical guide detailing the discovery, history, and experimental protocols

surrounding Galanganone B, a novel chalcone, has been compiled for researchers, scientists,

and professionals in drug development. This document provides an in-depth look at the

isolation, structural elucidation, and known biological activities of this compound, presenting a

valuable resource for the scientific community.

Discovery and Lineage
Galanganone B was first reported in 2015 by a team of researchers led by Wan-Qiu Yang.[1]

[2] It was isolated from the rhizomes of Alpinia galanga, a plant belonging to the ginger family

(Zingiberaceae) and a staple in traditional Southeast Asian medicine.[1][2] This discovery was

significant as Galanganone B, along with its congeners Galanganone A and C, represented a

new class of chalcones characterized by the presence of a long-chain alkylphenol moiety.[1][2]

The structural framework of Galanganone B, chemically identified as (E)-1-[2,4-dihydroxy-3-

[(E,1S)-1-(4-hydroxyphenyl)dodec-2-enyl]-6-methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-1-

one, was meticulously determined through extensive spectroscopic analysis.

Physicochemical Characteristics
A summary of the key physicochemical properties of Galanganone B is provided in the table

below.
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Property Value

Molecular Formula C34H40O6

Molecular Weight 544.7 g/mol

IUPAC Name

(E)-1-[2,4-dihydroxy-3-[(E,1S)-1-(4-

hydroxyphenyl)dodec-2-enyl]-6-

methoxyphenyl]-3-(4-hydroxyphenyl)prop-2-en-

1-one

Experimental Protocols
Isolation of Galanganone B
The isolation of Galanganone B from the rhizomes of Alpinia galanga is a multi-step process

involving extraction and chromatographic separation. The general workflow is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15594993?utm_src=pdf-body
https://www.benchchem.com/product/b15594993?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction Fractionation

Chromatography

Dried Rhizomes of Alpinia galanga

Maceration with 95% Ethanol

Rotary Evaporation

Crude Ethanol Extract

Partition with Ethyl Acetate and Water

Ethyl Acetate Fraction

Silica Gel Column Chromatography

Collection of Fractions

Reversed-Phase HPLC

Pure Galanganone B

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inflammatory Stimulus

NF-κB Signaling Pathway

Potential Inhibition by Galanganone B

LPS

IKK Activation

IκBα Phosphorylation & Degradation

NF-κB (p65/p50) Translocation to Nucleus

Gene Transcription

Galanganone B
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chalcone: Topics by Science.gov [science.gov]

2. Thieme E-Journals - Planta Medica International Open / Full Text [thieme-connect.com]

To cite this document: BenchChem. [The Emergence of a Novel Chalcone: A Technical
Guide to Galanganone B]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15594993?utm_src=pdf-body-img
https://www.benchchem.com/product/b15594993?utm_src=pdf-custom-synthesis
https://www.science.gov/topicpages/c/chalcone
https://www.thieme-connect.com/products/ejournals/html/10.1055/s-0042-112226?innerWidth=412&offsetWidth=412&id=&lang=en&device=desktop
https://www.benchchem.com/product/b15594993#discovery-and-history-of-galanganone-b
https://www.benchchem.com/product/b15594993#discovery-and-history-of-galanganone-b
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15594993#discovery-and-history-of-galanganone-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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